Cas no 1423031-02-0 (4-(chloromethyl)-5-(thiophen-2-yl)-1,2-oxazole)

• Product Name: 4-(chloromethyl)-5-(thiophen-2-yl)-1,2-oxazole
• CAS No: 1423031-02-0
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• CID: 4598312
• PubChem ID: 71757224
• Update Time: 2025-11-01

4-(chloromethyl)-5-(thiophen-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-(thiophen-2-yl)isoxazole
• 4-(chloromethyl)-5-(thiophen-2-yl)-1,2-oxazole

• Inchi： 1S/C8H6ClNOS/c9-4-6-5-10-11-8(6)7-2-1-3-12-7/h1-3,5H,4H2
• InChI Key： BKQCXZXYOIAWGV-UHFFFAOYSA-N
• SMILES： O1C(C2SC=CC=2)=C(CCl)C=N1

Additional information on 4-(chloromethyl)-5-(thiophen-2-yl)-1,2-oxazole

Professional Introduction to Compound with CAS No. 1423031-02-0 and Product Name: 4-(chloromethyl)-5-(thiophen-2-yl)-1,2-oxazole

The compound with the CAS number 1423031-02-0 and the product name 4-(chloromethyl)-5-(thiophen-2-yl)-1,2-oxazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a thiophene ring fused with an oxazole core, has garnered considerable attention due to its unique structural and functional properties. The presence of a chloromethyl substituent at the 4-position enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent research in medicinal chemistry has highlighted the potential of 4-(chloromethyl)-5-(thiophen-2-yl)-1,2-oxazole as a versatile scaffold for developing novel therapeutic agents. The oxazole moiety is well-known for its biological activity, often found in drugs targeting neurological disorders, infectious diseases, and inflammatory conditions. The incorporation of a thiophene ring further enriches its pharmacological profile by introducing sulfur atoms, which are known to participate in various biochemical interactions.

In particular, studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are critical targets in diseases like cancer and diabetes, where dysregulation can lead to severe pathological outcomes. The chloromethyl group serves as a reactive handle, enabling further functionalization through nucleophilic addition reactions. This feature is particularly useful in constructing more complex molecules with enhanced binding affinity and selectivity.

One of the most intriguing aspects of 4-(chloromethyl)-5-(thiophen-2-yl)-1,2-oxazole is its potential application in drug discovery through structure-based virtual screening. Computational modeling has shown that this compound can interact with specific pockets on target proteins, modulating their activity. Such interactions are essential for designing drugs that can either activate or inhibit biological pathways involved in disease progression. The combination of computational chemistry and experimental validation has been instrumental in identifying lead compounds for further optimization.

The synthesis of this compound involves multi-step organic reactions, including cyclization and substitution processes. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring its suitability for industrial-scale production. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in introducing the desired functional groups while maintaining regioselectivity.

From a pharmaceutical perspective, the biological evaluation of 4-(chloromethyl)-5-(thiophen-2-yl)-1,2-oxazole has revealed several interesting properties. Preclinical studies have indicated that it possesses moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to cross the blood-brain barrier has raised hopes for its application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's interaction with biological systems also raises questions about its metabolic stability and potential side effects. Pharmacokinetic studies are ongoing to assess how it behaves within the body over time. Understanding these parameters is crucial for translating preclinical findings into clinical efficacy. The use of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has provided valuable insights into its degradation pathways and metabolites.

In conclusion, 4-(chloromethyl)-5-(thiophen-2-yl)-1,2-oxazole (CAS No. 1423031-02-0) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer multiple opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a significant role in future drug development efforts.